END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER
Overview
Description
End-capped and partially end-capped brominated epoxy oligomers are a class of materials that have gained significant attention in recent years. These materials are used in a wide range of applications, including flame retardants, coatings, and adhesives. The unique properties of these materials have led to their increased use in various industries.
Mechanism of Action
The mechanism of action of end-capped and partially end-capped brominated epoxy oligomers involves the release of bromine radicals when exposed to heat or flame. The released bromine radicals react with the free radicals generated during the combustion process, leading to the formation of stable brominated compounds that act as flame retardants. The brominated compounds formed during the combustion process are less volatile and less flammable than the original polymer, thus reducing the risk of fire.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of end-capped and partially end-capped brominated epoxy oligomers. However, studies have shown that these materials are not toxic to humans and animals at low concentrations. The toxicity of these materials increases with increasing concentrations, and exposure to high concentrations can lead to respiratory and skin irritation.
Advantages and Limitations for Lab Experiments
End-capped and partially end-capped brominated epoxy oligomers have several advantages for lab experiments. These materials are easy to synthesize and can be tailored to meet specific requirements. They are also effective flame retardants and can be used in a wide range of polymers. However, there are also limitations associated with the use of these materials in lab experiments. The synthesis of end-capped and partially end-capped brominated epoxy oligomers can be time-consuming and requires specialized equipment. The toxicity of these materials at high concentrations can also pose a risk to researchers.
Future Directions
There are several future directions for the use of end-capped and partially end-capped brominated epoxy oligomers. One area of research is the development of more efficient and environmentally friendly flame retardants. Another area of research is the use of these materials in the development of new coatings and adhesives. The use of end-capped and partially end-capped brominated epoxy oligomers in biomedical applications is also an area of interest. Further research is needed to understand the toxicity and long-term effects of these materials on human health and the environment.
Conclusion:
End-capped and partially end-capped brominated epoxy oligomers are a class of materials that have gained significant attention in recent years. These materials are effective flame retardants and can be used in a wide range of applications. The unique properties of these materials have led to their increased use in various industries. Further research is needed to understand the toxicity and long-term effects of these materials on human health and the environment.
Synthesis Methods
The synthesis of end-capped and partially end-capped brominated epoxy oligomers involves the reaction of epoxy resins with brominated phenols or brominated bisphenols. The reaction is typically carried out in the presence of a catalyst, such as a tertiary amine or an imidazole. The resulting product is a mixture of oligomers with different molecular weights and degrees of bromination. The end-capped and partially end-capped oligomers are obtained by adding a capping agent, such as a carboxylic acid or an anhydride, to the reaction mixture.
Scientific Research Applications
End-capped and partially end-capped brominated epoxy oligomers have been extensively studied for their flame retardant properties. These materials are effective flame retardants due to their ability to release bromine radicals when exposed to heat or flame. The released bromine radicals react with the free radicals generated during the combustion process, leading to the formation of stable brominated compounds that act as flame retardants. End-capped and partially end-capped brominated epoxy oligomers have been used as flame retardants in various polymers, including polyurethane, polystyrene, and polyethylene.
properties
CAS RN |
139638-58-7 |
|---|---|
Product Name |
END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER |
Molecular Formula |
C10H13NO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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